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Compound of Interest

4-trans-Hydroxy glibenclamide-
13C,d4

Cat. No.: B12373435

Compound Name:

An In-depth Technical Guide to 4-trans-Hydroxy
glibenclamide-13C,d4

This technical guide provides a comprehensive overview of the chemical structure, properties,
and relevant experimental considerations for 4-trans-Hydroxy glibenclamide-13C,d4, a
labeled active metabolite of the antidiabetic drug glibenclamide. This document is intended for
researchers, scientists, and professionals in the field of drug development and metabolic
studies.

Introduction

4-trans-Hydroxy glibenclamide-13C,d4 is an isotopically labeled version of 4-trans-Hydroxy
glibenclamide, a primary active metabolite of glibenclamide (also known as glyburide).[1][2][3]
[4] Glibenclamide is a second-generation sulfonylurea medication widely used in the
management of type 2 diabetes mellitus.[1][5] The introduction of carbon-13 and deuterium
labels makes this compound a valuable tool for pharmacokinetic and metabolic pathway
studies, allowing for its precise tracing and quantification in biological systems.[1]

Chemical Structure and Properties

The chemical structure of 4-trans-Hydroxy glibenclamide-13C,d4 is characterized by a
chlorobenzene ring, a sulfonylurea moiety, and a hydroxyl group at the 4-position of the
cyclohexyl ring.[1] The isotopic labels are incorporated into the methoxy and cyclohexyl groups.
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Chemical Structure Diagram

Caption: 2D chemical structure of 4-trans-Hydroxy glibenclamide-13C,d4.

Physicochemical Properties

The following table summarizes the key physicochemical properties of 4-trans-Hydroxy

glibenclamide-13C,d4.

Property

Value

Reference

IUPAC Name

5-chloro-N-[2-[4-[(4-deuterio-4-
hydroxycyclohexyl)carbamoyls
ulfamoyl]phenyl]ethyl]-2-
(trideuterio(113C)methoxy)ben
zamide

[1]

Synonyms

4-trans-Hydroxycyclohexyl
glyburide-13C,d4, 4-trans-
Hydroxyglyburide-13C,d4

[2](3]

Molecular Formula

C23H28CIN306S

[1]

Molecular Weight Approximately 515.0 g/mol [1]
23155-00-2 (for the unlabeled

CAS Number [1112][3]
compound)

Appearance White crystalline powder [11[2]

Melting Point 163 - 164 °C [1][2]

B Soluble in DMSO and

Solubility [1112][3]
methanol

Purity >97% (HPLC) [1][2]
IUWSGCQEWOOQDN-

INChl Key [1]

DVTZPOFQSA-N

Canonical SMILES

COC1=C(C=C(C=C1)CI)C(=0)
NCCC2=CC=C(C=C2)S(=0)
(=0)NC(=O)NC3CCC(CC3)0

[1]
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Biological Activity and Mechanism of Action

As an active metabolite of glibenclamide, 4-trans-Hydroxy glibenclamide-13C,d4 is expected
to exhibit similar pharmacological effects. The primary mechanism of action for sulfonylureas
involves the stimulation of insulin secretion from pancreatic 3-cells.[1][5] This process is
initiated by the binding of the compound to the sulfonylurea receptor (SUR1) subunit of the
ATP-sensitive potassium (K-ATP) channels on the (3-cell membrane.[1][4] This binding leads to
the closure of these channels, causing membrane depolarization. The depolarization, in turn,
opens voltage-gated calcium channels, leading to an influx of calcium ions and subsequent
exocytosis of insulin-containing granules.[1] Studies have suggested that hydroxylated
metabolites like 4-trans-Hydroxy glibenclamide may have an enhanced binding affinity for the
sulfonylurea receptor compared to the parent compound.[1]

Signaling Pathway for Insulin Secretion
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K-ATP Channel Closure
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K-ATP Channel Channel Opening

Click to download full resolution via product page

Caption: Simplified signaling pathway of insulin secretion induced by 4-trans-Hydroxy
glibenclamide.

Experimental Protocols

The synthesis and analysis of 4-trans-Hydroxy glibenclamide-13C,d4 involve specialized
chemical and analytical techniques.

Synthesis

The synthesis of this labeled compound is a multi-step process that typically involves:

e Hydroxylation: Introduction of a hydroxyl group at the 4-trans position of the cyclohexyl ring
of a glibenclamide precursor.

« |sotopic Labeling: Incorporation of four deuterium atoms (d4) into the cyclohexyl ring and a
carbon-13 atom (13C) into the methoxy group. This is often achieved using appropriately
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labeled starting materials or through specific chemical reactions.

Purification and Characterization

High-performance liquid chromatography (HPLC) is a standard method for the purification of
the final compound to achieve high purity levels (typically 297%).[1][2]

The structural identity and purity of 4-trans-Hydroxy glibenclamide-13C,d4 are confirmed
using analytical techniques such as:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure and the
precise location of the isotopic labels.[1]

e Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

Experimental Workflow: Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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